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Compound of Interest

Compound Name: (-)-Tuberine

Cat. No.: B12765922 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

The inquiry into the chemical compound "(-)-Tuberine" reveals a landscape of ambiguity within

scientific literature and databases. The term "Tuberine" is associated with multiple distinct

chemical entities and, importantly, is also the name of a well-characterized human protein. This

technical guide aims to dissect this ambiguity, presenting the available data for the potential

small molecule candidates for "(-)-Tuberine" and clarifying the distinction from the protein of

the same name. At present, a definitive, universally recognized chemical structure and

associated properties for a compound specifically designated as "(-)-Tuberine" remain elusive

in publicly accessible scientific databases.

Unraveling the "Tuberine" Identity Crisis
The primary challenge in defining "(-)-Tuberine" stems from the existence of several molecules

referred to by similar names, alongside a critical protein involved in human cell signaling. The

diagram below illustrates the convoluted nomenclature surrounding "Tuberine".
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Caption: Logical relationship diagram illustrating the ambiguity surrounding the term "Tuberine",

distinguishing between potential small molecule candidates and the well-characterized Tuberin

(TSC2) protein.

Potential Small Molecule Candidates for "(-)-
Tuberine"
Two primary small molecule structures emerge from chemical databases under the name

"Tuberine" or "Tuberin". It is plausible that "(-)-Tuberine" is the levorotatory enantiomer of one

of these compounds.

Candidate 1: PubChem CID 44584599 ("Tuberine")
This compound is a complex molecule with the chemical formula C27H35NO6.
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Table 1: Physicochemical Properties of "Tuberine" (CID 44584599)

Property Value Source

Molecular Formula C27H35NO6 PubChem[1]

Molecular Weight 469.6 g/mol PubChem[1]

IUPAC Name

2-[(2S,5R)-5-[(1R)-2-[4-(2-

benzamidoethyl)phenoxy]-1-

hydroxyethyl]-5-methyloxolan-

2-yl]propan-2-yl acetate

PubChem[1]

SMILES

CC(C)(C1CCC(C)

(O1)C(COC2=CC=C(C=C2)C

CNC(=O)C3=CC=CC=C3)O)O

C(=O)C

PubChem

Note: The stereochemistry in the IUPAC name suggests this is a specific stereoisomer, but its

optical rotation is not specified in the database.

Candidate 2: PubChem CID 5352006 ("Tuberin")
This is a significantly simpler molecule with the formula C10H11NO2. It has been reported in

Streptomyces amakusaensis and Haplophyllum tuberculatum.[2]

Table 2: Physicochemical Properties of "Tuberin" (CID 5352006)
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Property Value Source

Molecular Formula C10H11NO2 PubChem[2]

Molecular Weight 177.20 g/mol PubChem[2]

IUPAC Name

N-[(E)-2-(4-

methoxyphenyl)ethenyl]forma

mide

PubChem[2]

SMILES
COC1=CC=C(/C=C/NC=O)C=

C1
PubChem[2]

CAS Number 2501-37-3 PubChem[2]

The Enantiomeric Puzzle: (+)-Tuberine
Research on natural products isolated from Haplophyllum tuberculatum has described a "(+)-

tuberine" with antimicrobial properties. The reported structure is complex and appears to be

related to the first candidate from PubChem (CID 44584599). The positive optical rotation

explicitly denotes a specific enantiomer, strongly suggesting the existence of its "(-)"

counterpart. However, a definitive characterization and isolation of "(-)-Tuberine" from this

source is not clearly documented in the available literature.

The Protein "Tuberin" (TSC2)
It is crucial to differentiate the aforementioned small molecules from the protein Tuberin, which

is the product of the TSC2 gene. Tuberin is a key regulator of cell growth and proliferation and

acts as a tumor suppressor. It functions in a complex with hamartin (TSC1) to regulate the

mTOR signaling pathway. Mutations in the TSC1 or TSC2 genes lead to the genetic disorder

tuberous sclerosis complex.

Tuberin (TSC2) Signaling Pathway
Tuberin (in the TSC1-TSC2 complex) acts as a GTPase-activating protein (GAP) for the small

G-protein Rheb. By converting Rheb-GTP to its inactive GDP-bound state, the TSC1-TSC2

complex inhibits the mTORC1 (mammalian target of rapamycin complex 1) pathway. This

pathway is a central regulator of cell growth, protein synthesis, and autophagy. Growth factor
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signaling, for instance through the PI3K/Akt pathway, can phosphorylate and inactivate the

TSC1-TSC2 complex, thereby activating mTORC1.
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Caption: Simplified signaling pathway showing the role of the Tuberin (TSC2) protein in the

regulation of mTORC1.

Experimental Protocols
Due to the ambiguity in the chemical identity of "(-)-Tuberine", a universally applicable

experimental protocol for its synthesis or isolation cannot be provided. Researchers interested

in this area should refer to the primary literature on the isolation of alkaloids from Haplophyllum

tuberculatum for methodologies related to the extraction and characterization of similar

compounds. For studies involving the Tuberin (TSC2) protein, standard molecular biology and

biochemistry protocols for protein expression, purification, and functional assays (e.g., GAP

assays) would be appropriate.

Conclusion and Recommendations for Researchers
The term "(-)-Tuberine" is currently not associated with a single, well-defined chemical

structure in the public domain. Researchers encountering this name should exercise caution

and seek to clarify which of the potential molecular entities is being referred to. The most likely

candidate for a chiral "(-)-Tuberine" would be the enantiomer of the complex alkaloid isolated

from Haplophyllum tuberculatum, though its definitive isolation and characterization are not

readily found. It is imperative to distinguish these potential small molecules from the Tuberin

(TSC2) protein, a critical component of the mTOR signaling pathway. Future research should

aim to resolve this nomenclature ambiguity through the definitive isolation, structural

elucidation (including stereochemistry and optical rotation measurement), and systematic

naming of the alkaloids from relevant natural sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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